Cas no 167884-04-0 (2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-methanol)

• Product Name: 2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-methanol
• CAS No: 167884-04-0
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 1107407
• PubChem ID: 46205729
• Update Time: 2025-04-20

2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-methanol
• (2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl)methanol
• IMidazo[1,2-a]pyridine-8-Methanol, 2-(trifluoroMethyl)-
• [2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methanol
• 167884-04-0
• SCHEMBL2317617
• (2-Trifluoromethylimidazo[1,2-a]pyridin-8-yl)methanol
• 8-Hydroxymethyl-2-trifluoromethylimidazo[1,2-a]pyridine

• Inchi： 1S/C9H7F3N2O/c10-9(11,12)7-4-14-3-1-2-6(5-15)8(14)13-7/h1-4,15H,5H2
• InChI Key： XPNMJJZGAKCLAC-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C=CC=C(CO)C2=N1)(F)F

Computed Properties

• Exact Mass: 216.05104734g/mol
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines